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Compound of Interest

Compound Name: PI-1840

Cat. No.: B15565279

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential safety and logistical information for the proper
disposal of PI-1840, a proteasome inhibitor used in biochemical research.

P1-1840: Key Data for Handling and Storage

The following table summarizes essential quantitative data for PI1-1840 (CAS 1401223-22-0),
also known as Proteasome Inhibitor XXIII. This information is critical for safe handling and
storage in a laboratory setting.
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Property Value Source
CAS Number 1401223-22-0 [1][2]
Molecular Formula C22H26N403 [3]
Molecular Weight 394.47 g/mol [3]
Appearance White solid [3]

Soluble in DMSO and ethanol;
Solubility poorly soluble in aqueous [3]

solutions.

Not a hazardous substance or
o mixture according to
Hazard Classification _ [4]
Regulation (EC) No.

1272/2008.

Experimental Protocol: Standard Operating
Procedure for the Disposal of PI-1840

While PI-1840 is not classified as a hazardous substance, it is imperative to follow a
standardized procedure for its disposal to maintain laboratory safety and compliance with local
regulations. This protocol outlines the step-by-step process for the proper disposal of PI-1840.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses, and nitrile gloves.
2. Waste Identification and Segregation:

Unused PI-1840: If the original container of PI-1840 is to be disposed of, ensure it is clearly
labeled with the chemical name ("Proteasome Inhibitor XXIll, PI-1840") and CAS number
(1401223-22-0). Do not mix with other chemical waste.

Contaminated Materials: Any materials that have come into contact with PI1-1840, such as

pipette tips, centrifuge tubes, and gloves, should be considered chemical waste.
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e Solutions: Solutions containing PI1-1840 should be collected in a designated, sealed, and
clearly labeled waste container. The label should include the chemical name, concentration,
and solvent.

3. Waste Collection and Storage:

e Collect all PI-1840 waste in a designated, leak-proof container.

» Store the waste container in a well-ventilated area, away from incompatible materials.
o Ensure the waste container is kept closed when not in use.

4. Disposal Procedure:

o Waste material must be disposed of in accordance with all applicable national and local
regulations.[4]

e Itis recommended to use a certified chemical waste disposal service. Contact your
institution's Environmental Health and Safety (EHS) department to arrange for pickup and
disposal.

e Handle uncleaned containers as you would the product itself.[4] Do not rinse empty
containers into the drain unless specifically permitted by your local regulations.

o For returns of unused chemicals and containers, consult services such as Retrologistik, as
suggested by some suppliers.[4]

Disposal Workflow for P1-1840

The following diagram illustrates the logical workflow for the proper disposal of PI-1840 in a
laboratory setting.
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Caption: Logical workflow for the safe disposal of PI1-1840.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of PI-1840, contributing to a secure research environment. Always consult your
institution's specific guidelines and the most recent Safety Data Sheet for any chemical you
handle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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